rac-N’-Nitroso Nornicotine (1.0 mg/mL in Acetonitrile)
rac-N’-Nitroso Nornicotine (1.0 mg/mL in Acetonitrile)
N'-nitrosonornicotine, also known as NNN, belongs to the class of organic compounds known as pyrrolidinylpyridines. Pyrrolidinylpyridines are compounds containing a pyrrolidinylpyridine ring system, which consists of a pyrrolidine ring linked to a pyridine ring. N'-nitrosonornicotine exists as a solid, slightly soluble (in water), and a strong basic compound (based on its pKa). N'-nitrosonornicotine is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound.
N'-Nitrosonornicotine is a member of pyrrolidines and a member of pyridines.
N'-Nitrosonornicotine is a member of pyrrolidines and a member of pyridines.
Brand Name:
Vulcanchem
CAS No.:
80508-23-2
VCID:
VC0042388
InChI:
InChI=1S/C9H11N3O/c13-11-12-6-2-4-9(12)8-3-1-5-10-7-8/h1,3,5,7,9H,2,4,6H2
SMILES:
C1CC(N(C1)N=O)C2=CN=CC=C2
Molecular Formula:
C₉H₁₁N₃O
Molecular Weight:
177.2 g/mol
rac-N’-Nitroso Nornicotine (1.0 mg/mL in Acetonitrile)
CAS No.: 80508-23-2
Reference Standards
VCID: VC0042388
Molecular Formula: C₉H₁₁N₃O
Molecular Weight: 177.2 g/mol
| CAS No. | 80508-23-2 |
|---|---|
| Product Name | rac-N’-Nitroso Nornicotine (1.0 mg/mL in Acetonitrile) |
| Molecular Formula | C₉H₁₁N₃O |
| Molecular Weight | 177.2 g/mol |
| IUPAC Name | 3-(1-nitrosopyrrolidin-2-yl)pyridine |
| Standard InChI | InChI=1S/C9H11N3O/c13-11-12-6-2-4-9(12)8-3-1-5-10-7-8/h1,3,5,7,9H,2,4,6H2 |
| Standard InChIKey | XKABJYQDMJTNGQ-UHFFFAOYSA-N |
| SMILES | C1CC(N(C1)N=O)C2=CN=CC=C2 |
| Canonical SMILES | C1CC(N(C1)N=O)C2=CN=CC=C2 |
| Melting Point | 47°C |
| Physical Description | Solid |
| Description | N'-nitrosonornicotine, also known as NNN, belongs to the class of organic compounds known as pyrrolidinylpyridines. Pyrrolidinylpyridines are compounds containing a pyrrolidinylpyridine ring system, which consists of a pyrrolidine ring linked to a pyridine ring. N'-nitrosonornicotine exists as a solid, slightly soluble (in water), and a strong basic compound (based on its pKa). N'-nitrosonornicotine is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound. N'-Nitrosonornicotine is a member of pyrrolidines and a member of pyridines. |
| Synonyms | N'-nitrosonornicotine N'-nitrosonornicotine, (+-)-isomer N'-nitrosonornicotine, (S)-isomer N-nitrosonor-nicotine N-nitrosonornicotine nitrosonornicotine |
| PubChem Compound | 27919 |
| Last Modified | Nov 11 2021 |
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